methyl 4-(N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C18H17NO7S/c1-24-17(20)13-4-6-15(7-5-13)27(22,23)19-12-18(21,14-8-10-25-11-14)16-3-2-9-26-16/h2-11,19,21H,12H2,1H3
• InChI Key: WZQAKLOXKKOKEW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C18H17NO7S
• Molecular Weight: 391.4 g/mol

Description

Methyl 4-(N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)sulfamoyl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it an ideal candidate for various research applications.

Scientific Research Applications

1. Catalysis and Polymerization Processes

• Methyl 4-(N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)sulfamoyl)benzoate plays a role in catalysis, particularly in reactions involving furans. For instance, it's involved in the synthesis of benzofuran derivatives through reactions of furan ring opening and benzofuran ring closure (Gutnov et al., 1999). Additionally, its derivatives are used in the polymerization process as demonstrated in the study of nitroxide-mediated photopolymerization (Guillaneuf et al., 2010).

2. Bio-Based Materials Production

• This compound is significant in the production of bio-based materials, such as in the synthesis of biobased polyesters. A study described the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with diacid ethyl esters, highlighting its potential in creating sustainable materials (Jiang et al., 2014).

3. Involvement in Chemical Reactions and Pathways

• The compound's derivatives are involved in various chemical reactions and pathways, such as in the Diels–Alder and dehydration reactions of biomass-derived furan and acrylic acid for the synthesis of benzoic acid (Mahmoud et al., 2015). Also, it is used in the study of the formation of furanoid esters from unsaturated fatty esters, highlighting its role in the synthesis of complex organic compounds (Jie & Lam, 1977).

4. Research in Synthetic Chemistry

• The compound is used in research focusing on synthetic chemistry, as seen in the study on the preparation of enantiomerically enriched trans-2,3-diaryloxiranes, which are crucial in the field of asymmetric synthesis (Li et al., 1996).

5. Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound have been explored for their potential in adenosine receptor ligands with antineuropathic activity (Betti et al., 2019).